Cas no 36234-66-9 (2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one)

2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one structure
36234-66-9 structure
Product Name:2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
CAS No:36234-66-9
MF:C7H8N2OS
MW:168.216219902039
MDL:MFCD21117211
CID:1111508
PubChem ID:21941906
Update Time:2025-04-20

2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6,7-dihydro-4(5H)-Benzothiazolone
    • 2-amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
    • 2-amino-6,7-dihydro-5H-benzothiazol-4-one
    • 2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
    • AYSCUQOLIIAARX-UHFFFAOYSA-N
    • AK541648
    • 2-amino-oxo-4,5,6,7-tetrahydrobenzothiazole
    • MFCD21117211
    • 36234-66-9
    • SCHEMBL6092821
    • C74864
    • SY147133
    • EN300-117947
    • AKOS014306040
    • Z1251334252
    • 2-amino-6,7-dihydro-5H-1,3-benzothiazol-4-one
    • CS-0155449
    • DS-19119
    • MDL: MFCD21117211
    • Inchi: 1S/C7H8N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3H2,(H2,8,9)
    • InChI Key: AYSCUQOLIIAARX-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 168.03573406g/mol
  • Monoisotopic Mass: 168.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2
  • XLogP3: 1.1

2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059005842-1g
2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
36234-66-9 95%
1g
$392.00 2023-09-02
Alichem
A059005842-5g
2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
36234-66-9 95%
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Alichem
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2-Amino-6,7-dihydrobenzo[d]thiazol-4(5H)-one
36234-66-9 95%
10g
$1887.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CO743-200mg
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
36234-66-9 97%
200mg
370.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CO743-50mg
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
36234-66-9 97%
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148.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CO743-1g
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
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1296.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YK123-250mg
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
36234-66-9 97%
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1381CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YK123-1g
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YK123-100mg
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
36234-66-9 97%
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660CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YK123-5g
2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one
36234-66-9 97%
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11397CNY 2021-05-08

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